Cas no 107757-05-1 ((3-Methyl-5-nitrophenyl)methanol)

(3-Methyl-5-nitrophenyl)methanol structure
107757-05-1 structure
Product Name:(3-Methyl-5-nitrophenyl)methanol
CAS No:107757-05-1
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD18399653
CID:1036292
PubChem ID:14033015
Update Time:2025-04-20

(3-Methyl-5-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Methyl-5-nitrophenyl)methanol
    • 3-methyl-5-nitroBenzenemethanol
    • 3-Methyl-5-nitrobenzyl alcohol
    • 1594AA
    • 1593AA
    • FCH1173031
    • AS05993
    • CM13447
    • AK128720
    • AX8250782
    • DTXSID70554742
    • BS-14283
    • SCHEMBL10155626
    • EN300-7402814
    • Benzenemethanol, 3-methyl-5-nitro-
    • 107757-05-1
    • Z1255445791
    • CS-0130738
    • AKOS016000845
    • MFCD18399653
    • DA-20273
    • MDL: MFCD18399653
    • Inchi: 1S/C8H9NO3/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-4,10H,5H2,1H3
    • InChI Key: IVYZQNHRDOGBHH-UHFFFAOYSA-N
    • SMILES: OCC1C=C(C=C(C)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.058243149g/mol
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 56.8-57.9 ºC
  • Solubility: Slightly soluble (3.3 g/l) (25 º C),

(3-Methyl-5-nitrophenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE126-250mg
(3-Methyl-5-nitrophenyl)methanol
107757-05-1 98%
250mg
748CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE126-100mg
(3-Methyl-5-nitrophenyl)methanol
107757-05-1 98%
100mg
382CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LE126-1g
(3-Methyl-5-nitrophenyl)methanol
107757-05-1 98%
1g
3159.0CNY 2021-07-10
Chemenu
CM130469-1g
(3-methyl-5-nitrophenyl)methanol
107757-05-1 95%
1g
$365 2021-06-17
Chemenu
CM130469-5g
(3-methyl-5-nitrophenyl)methanol
107757-05-1 95%
5g
$1113 2021-06-17
Ambeed
A232301-100mg
(3-Methyl-5-nitrophenyl)methanol
107757-05-1 98%
100mg
$64.0 2025-02-26
Ambeed
A232301-250mg
(3-Methyl-5-nitrophenyl)methanol
107757-05-1 98%
250mg
$109.0 2025-02-26
Ambeed
A232301-1g
(3-Methyl-5-nitrophenyl)methanol
107757-05-1 98%
1g
$293.0 2025-02-26
Ambeed
A232301-5g
(3-Methyl-5-nitrophenyl)methanol
107757-05-1 98%
5g
$1021.0 2025-02-26
Alichem
A014001469-1g
3-Methyl-5-nitrobenzyl alcohol
107757-05-1 97%
1g
$1490.00 2023-09-04
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.